Cas no 2792-47-4 (2,4(1H,3H)-Pyrimidinedione,5-methyl-, labeled with tritium (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-methyl-, labeled with tritium (9CI)
• CAS No: 2792-47-4
• MF: C₅H₆N₂O₂
• MW: 126.11334
• CID: 271435

2,4(1H,3H)-Pyrimidinedione,5-methyl-, labeled with tritium (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-methyl-, labeled with tritium (9CI)
• [3H]Methylthymine
• Thymine-t

• Inchi： InChI=1S/C5H6N2O2/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• InChI Key： RWQNBRDOKXIBIV-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C)C(=O)N1

Computed Properties

• Exact Mass: 126.042927
• Monoisotopic Mass: 126.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 58.2